Cas no 161094-08-2 (2-Nonynoic acid, 8-methyl-)
2-Nonynoic acid, 8-methyl- structure
Product Name:2-Nonynoic acid, 8-methyl-
CAS No:161094-08-2
MF:C10H16O2
MW:168.232843399048
CID:1340602
Update Time:2024-08-17
2-Nonynoic acid, 8-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Nonynoic acid, 8-methyl-
-
- Inchi: 1S/C10H16O2/c1-9(2)7-5-3-4-6-8-10(11)12/h9H,3-5,7H2,1-2H3,(H,11,12)
- InChI Key: AUWBETIDSBHPMN-UHFFFAOYSA-N
- SMILES: C(O)(=O)C#CCCCCC(C)C
Computed Properties
- Exact Mass: 168.11508
Experimental Properties
- Density: 0.978±0.06 g/cm3(Predicted)
- Boiling Point: 281.6±9.0 °C(Predicted)
- PSA: 37.3
- pka: 2.75±0.10(Predicted)
2-Nonynoic acid, 8-methyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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